BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide on the Molecular
Structures of Anhydroglucose and Glucose

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Anhydroglucose

Cat. No.: B10753087

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive comparison of the molecular structures of
anhydroglucose, specifically 1,6-anhydro-3-D-glucopyranose (levoglucosan), and its parent
monosaccharide, 3-D-glucose. This document delves into their structural distinctions,
physicochemical properties, and key chemical transformations, offering valuable insights for
researchers in carbohydrate chemistry, drug development, and materials science.

Core Molecular Structure Comparison

The fundamental difference between -D-glucose and 1,6-anhydro-p-D-glucopyranose lies in
the presence of an intramolecular 1,6-glycosidic bond in the latter. This bond forms a second,
five-membered ring, creating a rigid, bicyclic structure. This structural constraint significantly
impacts the molecule's conformation and reactivity compared to the more flexible single-ring
structure of 3-D-glucose.

Below is a visual representation of the structural relationship between [3-D-glucose and the
formation of 1,6-anhydro-p-D-glucopyranose through intramolecular dehydration.
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¢ To cite this document: BenchChem. [An In-depth Technical Guide on the Molecular
Structures of Anhydroglucose and Glucose]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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